N-(3,4-dimethylphenyl)-N'-(4-methylphenyl)thiourea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-(4-methylphenyl)thiourea
• InChI: InChI=1S/C16H18N2S/c1-11-4-7-14(8-5-11)17-16(19)18-15-9-6-12(2)13(3)10-15/h4-10H,1-3H3,(H2,17,18,19)
• InChI Key: IYXRCVPIBUJQEW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC2=CC(=C(C=C2)C)C
• Molecular Formula: C16H18N2S
• Molecular Weight: 270.4 g/mol

Description

N-(3,4-dimethylphenyl)-N'-(4-methylphenyl)thiourea, also known as DMPT, is a chemical compound with a molecular formula of C13H14N2S. It is a white crystalline powder that is widely used in scientific research for its various applications. DMPT is a thiourea derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-N'-(4-methylphenyl)thiourea is not fully understood. However, it has been suggested that this compound may act as a methionine analogue and increase the availability of methionine in the body. Methionine is an essential amino acid that is required for various physiological processes, such as protein synthesis and cell growth. This compound may also act as a hydrogen sulfide donor and increase the production of hydrogen sulfide in the body. Hydrogen sulfide is a gasotransmitter that has various physiological functions, such as vasodilation and anti-inflammation.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to increase the concentration of methionine in the blood and tissues of animals, which may improve protein synthesis and cell growth. This compound has also been shown to increase the production of hydrogen sulfide in the body, which may have various physiological functions, such as vasodilation, anti-inflammation, and cytoprotection. This compound has been shown to improve the growth performance and feed efficiency of animals, such as pigs, chickens, and fish. It has also been shown to increase the yield and quality of crops, such as rice, wheat, and corn.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-N'-(4-methylphenyl)thiourea has various advantages and limitations for lab experiments. One advantage is that it is a stable and easy-to-handle compound that can be synthesized using various methods. Another advantage is that it has various scientific research applications, such as a feed additive for livestock, as a plant growth regulator, and as a chemical reagent. However, one limitation is that the mechanism of action of this compound is not fully understood, which may limit its potential applications. Another limitation is that the effects of this compound may vary depending on the species, age, and health status of the animals or plants being studied.

Future Directions

There are various future directions for the scientific research of N-(3,4-dimethylphenyl)-N'-(4-methylphenyl)thiourea. One direction is to further investigate the mechanism of action of this compound and its effects on various physiological processes, such as protein synthesis, cell growth, and metabolism. Another direction is to explore the potential applications of this compound in other fields, such as medicine, environmental science, and material science. For example, this compound may have potential applications in the treatment of various diseases, such as cancer, cardiovascular disease, and neurodegenerative disease. This compound may also have potential applications in the remediation of contaminated soils and waters, and in the synthesis of new materials with unique properties.

Synthesis Methods

N-(3,4-dimethylphenyl)-N'-(4-methylphenyl)thiourea can be synthesized using various methods. One common method involves the reaction of 3,4-dimethylaniline with 4-methylphenyl isothiocyanate. The reaction takes place in the presence of a catalyst, such as triethylamine, and the product is isolated by recrystallization. Another method involves the reaction of 3,4-dimethylphenyl isothiocyanate with 4-methylaniline. The reaction takes place in the presence of a catalyst, such as sodium hydroxide, and the product is isolated by filtration and recrystallization.

Scientific Research Applications

N-(3,4-dimethylphenyl)-N'-(4-methylphenyl)thiourea has various scientific research applications, including as a feed additive for livestock, as a plant growth regulator, and as a chemical reagent. As a feed additive, this compound has been shown to improve the growth performance and feed efficiency of animals, such as pigs, chickens, and fish. As a plant growth regulator, this compound has been shown to increase the yield and quality of crops, such as rice, wheat, and corn. As a chemical reagent, this compound has been used in various chemical reactions, such as the synthesis of heterocyclic compounds.